Cas no 1227916-83-7 ((3S,6R)-6-methylpiperidine-3-carboxylic acid hydrochloride)

• Product Name: (3S,6R)-6-methylpiperidine-3-carboxylic acid hydrochloride
• CAS No: 1227916-83-7
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 5321541
• Update Time: 2025-10-31

(3S,6R)-6-methylpiperidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S,6R)-6-methylpiperidine-3-carboxylic acid hydrochloride

• Inchi： 1S/C7H13NO2.ClH/c1-5-2-3-6(4-8-5)7(9)10;/h5-6,8H,2-4H2,1H3,(H,9,10);1H/t5-,6+;/m1./s1
• InChI Key： NJNNMKIITLUFIE-IBTYICNHSA-N
• SMILES： N1[C@H](C)CC[C@H](C(O)=O)C1.[H]Cl

Additional information on (3S,6R)-6-methylpiperidine-3-carboxylic acid hydrochloride

Comprehensive Overview of (3S,6R)-6-methylpiperidine-3-carboxylic acid hydrochloride (CAS No. 1227916-83-7)

(3S,6R)-6-methylpiperidine-3-carboxylic acid hydrochloride is a chiral piperidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, identified by its CAS number 1227916-83-7, is widely recognized for its role as a building block in the development of bioactive molecules. Its unique stereochemistry, characterized by the (3S,6R) configuration, makes it a valuable intermediate for designing enantioselective drugs and catalysts. Researchers often search for "chiral piperidine derivatives" or "6-methylpiperidine-3-carboxylic acid synthesis" to explore its synthetic pathways and applications.

The growing interest in small molecule therapeutics has amplified the demand for specialized intermediates like (3S,6R)-6-methylpiperidine-3-carboxylic acid hydrochloride. Its structural features, including the carboxylic acid and methylpiperidine moieties, enable diverse functionalization, aligning with trends in fragment-based drug discovery. Questions such as "How to purify (3S,6R)-6-methylpiperidine-3-carboxylic acid hydrochloride?" or "What solvents are compatible with CAS 1227916-83-7?" frequently arise in forums, reflecting its practical challenges.

From a synthetic chemistry perspective, this compound exemplifies the importance of stereocontrol in modern organic synthesis. The hydrochloride salt form enhances its stability and solubility, addressing common formulation issues. Searches for "enantiopure piperidine synthesis" or "CAS 1227916-83-7 price" highlight its commercial relevance. Additionally, its potential in peptide mimetics and enzyme inhibitors aligns with the rising focus on targeted therapies.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing (3S,6R)-6-methylpiperidine-3-carboxylic acid hydrochloride. Researchers often inquire about "NMR shifts for CAS 1227916-83-7" or "HPLC methods for chiral purity," underscoring the need for robust quality control. The compound’s compatibility with green chemistry principles, such as solvent-free reactions, further elevates its appeal in sustainable research.

In conclusion, (3S,6R)-6-methylpiperidine-3-carboxylic acid hydrochloride (CAS 1227916-83-7) bridges gaps between academic research and industrial applications. Its versatility in medicinal chemistry and catalysis ensures its continued relevance, while its stereochemical complexity challenges synthetic chemists to innovate. As the demand for high-purity chiral compounds grows, this intermediate remains a cornerstone in advanced chemical synthesis.